Cas no 1211356-87-4 (9-cyclopropyl-3-phenyl-9-azabicyclo3.3.1nonan-3-ol)

9-Cyclopropyl-3-phenyl-9-azabicyclo[3.3.1]nonan-3-ol is a bicyclic tertiary amine derivative with a cyclopropyl substituent on the nitrogen atom and a phenyl group at the 3-position. Its rigid bicyclic scaffold and functional group arrangement make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of pharmacologically active compounds. The cyclopropyl moiety may enhance metabolic stability, while the hydroxyl group offers a site for further derivatization. This compound's stereochemistry and structural complexity could be advantageous in the development of ligands targeting central nervous system (CNS) receptors or enzymes. Its synthetic utility lies in its potential as a building block for bioactive molecules with tailored properties.

9-cyclopropyl-3-phenyl-9-azabicyclo3.3.1nonan-3-ol structure

1211356-87-4 structure

Product Name:9-cyclopropyl-3-phenyl-9-azabicyclo3.3.1nonan-3-ol

CAS No:1211356-87-4

MF:C₁₇H₂₃NO

MW:257.370624780655

MDL:MFCD13196441

CID:5186953

Update Time:2025-06-09

9-cyclopropyl-3-phenyl-9-azabicyclo3.3.1nonan-3-ol Chemical and Physical Properties

Names and Identifiers

- 9-cyclopropyl-3-phenyl-9-azabicyclo[3.3.1]nonan-3-ol
- 9-Azabicyclo[3.3.1]nonan-3-ol, 9-cyclopropyl-3-phenyl-
- 9-cyclopropyl-3-phenyl-9-azabicyclo3.3.1nonan-3-ol
- MDL： MFCD13196441
- Inchi： 1S/C17H23NO/c19-17(13-5-2-1-3-6-13)11-15-7-4-8-16(12-17)18(15)14-9-10-14/h1-3,5-6,14-16,19H,4,7-12H2
- InChI Key： GRYADOFCKSRGSD-UHFFFAOYSA-N
- SMILES： OC1(C2C=CC=CC=2)CC2CCCC(C1)N2C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 318
XLogP3: 3
Topological Polar Surface Area: 23.5

9-cyclopropyl-3-phenyl-9-azabicyclo3.3.1nonan-3-ol Pricemore >>

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